Cas no 2680585-35-5 (3-(5-bromo-1H-imidazol-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 3-(5-bromo-1H-imidazol-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2680585-35-5
• MF: C₈H₇BrF₃N₃O₃
• MW: 330.058691263199
• CID: 5621398
• PubChem ID: 165928572
• Update Time: 2025-10-28

3-(5-bromo-1H-imidazol-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680585-35-5
• EN300-28295469
• 3-(5-bromo-1H-imidazol-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C8H7BrF3N3O3/c9-5-3(13-2-14-5)1-4(6(16)17)15-7(18)8(10,11)12/h2,4H,1H2,(H,13,14)(H,15,18)(H,16,17)
• InChI Key： VPEQBPQEDKTKRB-UHFFFAOYSA-N
• SMILES： BrC1=C(CC(C(=O)O)NC(C(F)(F)F)=O)NC=N1

Computed Properties

• Exact Mass: 328.96229g/mol
• Monoisotopic Mass: 328.96229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.1Ų

Additional information on 3-(5-bromo-1H-imidazol-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid

Comprehensive Overview of 3-(5-bromo-1H-imidazol-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680585-35-5)

3-(5-bromo-1H-imidazol-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680585-35-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of imidazole derivatives, which are widely recognized for their role in drug discovery and development. The presence of both a bromo substituent and a trifluoroacetamido group in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for imidazole-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in 3-(5-bromo-1H-imidazol-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid due to its potential as a building block for kinase inhibitors and enzyme modulators. These applications align with current trends in targeted therapy, where precision medicine is a hot topic among scientists and healthcare professionals. The compound's CAS No. 2680585-35-5 is frequently searched in academic databases, reflecting its growing relevance in cutting-edge research.

The synthesis of 3-(5-bromo-1H-imidazol-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid involves multi-step organic reactions, often starting from commercially available imidazole precursors. Its trifluoroacetamido moiety enhances metabolic stability, a feature highly sought after in the development of bioactive molecules. This property is particularly relevant in the context of drug design, where improving the pharmacokinetic profile of compounds is a major focus. The bromo group, on the other hand, offers a handle for further functionalization via cross-coupling reactions, a technique widely used in modern organic synthesis.

From an analytical perspective, 3-(5-bromo-1H-imidazol-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid can be characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods are essential for ensuring the purity and identity of the compound, which is critical for its use in research and development. The compound's CAS No. 2680585-35-5 is often referenced in patent literature, underscoring its potential in proprietary formulations.

The growing interest in imidazole derivatives like 3-(5-bromo-1H-imidazol-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid is also reflected in online searches, where terms such as "imidazole-based drug discovery" and "trifluoroacetamido compounds" are trending. Researchers and industry professionals are keen to explore its applications in areas such as cancer therapy, inflammatory diseases, and infectious disease treatment. These topics are highly relevant in today's scientific landscape, where the search for novel therapeutics is more urgent than ever.

In conclusion, 3-(5-bromo-1H-imidazol-4-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680585-35-5) represents a promising compound with broad potential in pharmaceutical research. Its unique structural attributes and versatility make it a valuable asset for scientists working on drug development and chemical biology. As the demand for innovative therapeutic agents continues to rise, this compound is likely to remain a focal point in both academic and industrial settings.